Cas no 2147954-50-3 (1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol
• CAS No: 2147954-50-3
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 5564733
• PubChem ID: 165595001
• Update Time: 2025-06-28

1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol
• 2147954-50-3
• EN300-1651162

• Inchi： 1S/C9H13FN2O/c10-5-8(13)6-12-4-3-11-9(12)7-1-2-7/h3-4,7-8,13H,1-2,5-6H2
• InChI Key： UVBJVIMGMHBIMZ-UHFFFAOYSA-N
• SMILES： FCC(CN1C=CN=C1C1CC1)O

Computed Properties

• Exact Mass: 184.10119120g/mol
• Monoisotopic Mass: 184.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol

Professional Introduction to 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol (CAS No. 2147954-50-3)

1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2147954-50-3, belongs to a class of molecules that exhibit promising characteristics for further development into therapeutic agents. The presence of both a cyclopropyl group and a fluorine substituent in its molecular structure contributes to its distinct chemical and pharmacological profile, making it a subject of extensive research and investigation.

The imidazole ring in 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol is a key structural feature that has been widely studied for its role in various biological processes. Imidazole derivatives are known for their ability to interact with biological targets such as enzymes and receptors, often leading to the development of drugs with therapeutic effects. The incorporation of a fluorine atom at the 3-position of the propanol chain further enhances the compound's potential by influencing its metabolic stability and binding affinity. This structural arrangement has been strategically designed to optimize interactions with biological targets, thereby increasing the likelihood of successful drug development.

In recent years, there has been a growing interest in the exploration of novel compounds that incorporate both cyclopropyl and fluorine moieties. These elements are known to impart unique properties that can improve drug-like characteristics such as solubility, bioavailability, and metabolic stability. The cyclopropyl group, in particular, is valued for its ability to enhance binding affinity due to its rigid three-membered ring structure, while the fluorine substituent is often used to modulate electronic properties and metabolic pathways. The combination of these features in 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol makes it a compelling candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of developing compounds with multifunctional properties. The imidazole-cyclopropyl-fluorine scaffold in 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol exemplifies this trend by integrating several key structural elements that are known to enhance pharmacological activity. Studies have shown that such compounds can exhibit a range of biological effects, including anti-inflammatory, anticancer, and antimicrobial properties. These findings have prompted further exploration into the potential applications of this molecule in therapeutic contexts.

The synthesis of 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol involves sophisticated chemical methodologies that highlight the ingenuity of modern synthetic chemistry. The process typically requires multi-step reactions that carefully construct the desired molecular framework while maintaining high purity and yield. Advanced techniques such as transition metal catalysis and palladium-mediated cross-coupling reactions are often employed to achieve the desired transformations efficiently. These synthetic strategies not only demonstrate the versatility of current chemical tools but also underscore the importance of meticulous planning in pharmaceutical research.

The pharmacological evaluation of 1-(2-cyclopropyl-1H-imidazol-1-yl)-3-fluoropropan-2-ol has revealed several intriguing properties that warrant further investigation. Preclinical studies have indicated that this compound may interact with various biological targets, potentially leading to therapeutic benefits in areas such as immunomodulation and neuroprotection. The presence of both the cyclopropyl group and the fluorine substituent appears to contribute significantly to its pharmacological profile by influencing receptor binding and metabolic pathways. These findings suggest that 1-(2-cyclopropyl-1H-imidazol-1-yll)-3-fluoropropan--2--ol may serve as a valuable scaffold for developing novel drugs.

In conclusion, 1-(2-cyclopropyl--H--imidazol-l--yil)--3-fluoropropan--2--ol (CAS No. 2147954--50--3) is a promising pharmaceutical intermediate with a unique structural composition that positions it as a candidate for further development into therapeutic agents. Its combination of an imidazole ring, a cyclopropyl group, and a fluorine substituent contributes to its distinct chemical and pharmacological properties, making it an attractive subject for research in medicinal chemistry. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments for various diseases.